Cas no 111795-89-2 (2-(3-methoxy-2-nitrophenyl)acetonitrile)

• Product Name: 2-(3-methoxy-2-nitrophenyl)acetonitrile
• CAS No: 111795-89-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 2607323
• PubChem ID: 10035467
• Update Time: 2025-04-21

2-(3-methoxy-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-nitrophenyl)acetonitrile
• DTXSID70434479
• Benzeneacetonitrile, 3-methoxy-2-nitro-
• SCHEMBL17919650
• (3-methoxy-2-nitro-phenyl)-acetonitrile
• EN300-181743
• 111795-89-2

• Inchi： 1S/C9H8N2O3/c1-14-8-4-2-3-7(5-6-10)9(8)11(12)13/h2-4H,5H2,1H3
• InChI Key： PMSKALOOVJMDLN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC#N)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212Da
• Monoisotopic Mass: 192.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers